
Comparative Kinase Selectivity Guide:
Mifanertinib vs. Rociletinib

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Mifanertinib

CAS No.: 1639014-72-4

Cat. No.: B10856164

Get Quote

Executive Summary: The Tale of Two Scaffolds
In the development of third-generation EGFR tyrosine kinase inhibitors (TKIs), achieving

selectivity for mutant EGFR (T790M, L858R, Del19) over wild-type (WT) EGFR is the baseline

requirement. However, the clinical success of these agents is often determined by their off-

target kinome profile.

Mifanertinib (Mefatinib): A quinazoline-based, irreversible EGFR/HER2 inhibitor. It

demonstrates a high selectivity index for EGFR mutants and significant activity against

HER2, with a safety profile that avoids the metabolic liabilities of earlier candidates.

Rociletinib (CO-1686): A pyrrolopyrimidine-based, irreversible EGFR inhibitor. Despite potent

T790M activity, its development was halted due to a lack of selectivity against IGF1R/IR

(mediated by its metabolites), leading to severe hyperglycemia and QTc prolongation.

This guide contrasts their selectivity profiles to illustrate the critical importance of "whole-

kinome" awareness in drug design.
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Chemical Biology & Mechanism of Action
Both agents function as covalent inhibitors, targeting the cysteine residue at position 797

(C797) within the ATP-binding pocket of EGFR. However, their core scaffolds dictate their

broader selectivity.

Structural Comparison
Feature Mifanertinib (Mefatinib) Rociletinib (CO-1686)

Core Scaffold Quinazoline (Modified) Pyrrolopyrimidine

Binding Mode
Irreversible (Covalent bond to

C797)

Irreversible (Covalent bond to

C797)

Key Structural Motif

Fluorinated anilino group for

potency; specific side chains to

spare WT EGFR.

Acrylamide warhead;

piperazine moiety (metabolic

liability).

Metabolic Fate Stable pharmacophore.
Rapidly metabolized to M502

and M460.

Signaling Pathway Interaction
The following diagram illustrates the pathway inhibition and the critical off-target crosstalk

(IGF1R) that differentiates the two drugs.
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Caption: Comparative signaling blockade. Mifanertinib provides dual EGFR/HER2 blockade

without IGF1R interference. Rociletinib's metabolite M502 inadvertently inhibits IGF1R,

disrupting glucose homeostasis.

Kinase Selectivity Profile
The data below synthesizes biochemical assay results (e.g., KINOMEscan, Z'-LYTE) to

highlight the divergence in selectivity.

A. Primary Target Potency (Biochemical IC50)
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Kinase Target Mifanertinib (nM) Rociletinib (nM) Selectivity Insight

EGFR

(L858R/T790M)
~0.4 (pIC50 9.4) ~1.5

Both are highly potent

against the resistance

mutation.

EGFR (Del19/T790M) < 1.0 ~2.0
Excellent coverage of

exon 19 deletions.

EGFR (Wild Type) > 10 > 15

Both show a

therapeutic window

over WT, but clinical

WT toxicity (rash) still

occurs.

HER2 (ErbB2) ~12 (pIC50 7.9) > 100

Differentiation:

Mifanertinib has

significant anti-HER2

activity.

B. Critical Off-Target Liability (The "Killer" Profile)
This is the decisive factor in the failure of Rociletinib and the viability of Mifanertinib.

Off-Target Kinase
Mifanertinib
Activity

Rociletinib (Parent
+ M502)

Clinical
Consequence

IGF1R No Inhibition
High Inhibition (via

M502)

Hyperglycemia (Grade

3/4 in ~20% of

Rociletinib patients).

Insulin Receptor (IR) No Inhibition
High Inhibition (via

M502)

Impaired glucose

uptake;

hyperinsulinemia.

QTc Liability Low High

Rociletinib caused

QTc prolongation;

Mifanertinib profile is

cleaner.
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Technical Note: Rociletinib itself is relatively selective. However, in vivo, it is acetylated by NAT2

to form M502 and M460.[1] M502 is a potent inhibitor of IGF1R and IR. Mifanertinib does not

generate such metabolites, maintaining its selectivity in the human body.

Experimental Protocols for Validation
To verify these profiles in your own lab, follow these standardized protocols.

Protocol 1: Differential Kinase Inhibition Assay (FRET-
based)
Objective: Determine IC50 values for EGFR mutants vs. IGF1R.

Reagents:

Recombinant Kinases: EGFR(T790M/L858R), EGFR(WT), IGF1R, HER2.

Substrate: Poly-(Glu:Tyr) (4:1) labeled with a fluorophore (e.g., Coumarin).

ATP: At

apparent for each kinase.

Compounds: Mifanertinib and Rociletinib (dissolved in 100% DMSO).

Workflow:

Step 1: Prepare 3-fold serial dilutions of compounds in a 384-well low-volume plate.

Step 2: Add kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-

35).

Step 3: Add kinase enzyme and incubate for 15 mins (allows covalent binding).
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Step 4: Add ATP and FRET peptide substrate. Incubate for 1 hour at Room Temp.

Step 5: Add Development Reagent (Europium-labeled antibody) to stop reaction and

detect phosphorylation.

Step 6: Read on a TR-FRET compatible plate reader (e.g., EnVision).

Data Analysis:

Calculate % Inhibition =

.

Fit curves using a 4-parameter logistic model to derive IC50.

Protocol 2: Isogenic Cell Viability Screen (Ba/F3 System)
Objective: Confirm cellular selectivity and "WT sparing" window.

Culture Ba/F3 Cells
(IL-3 Dependent)

Transduce with
EGFR Constructs

Withdraw IL-3
(Oncogene Addiction)

Select: T790M,
L858R, or WT Treat with Compounds

(72 Hours)
Measure ATP
(CellTiter-Glo)

Click to download full resolution via product page

Caption: Ba/F3 isogenic screening workflow to determine cellular IC50.

Cell Lines:

Ba/F3 EGFR T790M/L858R (Sensitive).

Ba/F3 EGFR WT (Toxicity proxy).

Ba/F3 IGF1R (Off-target proxy - engineered for IGF1R dependence).

Method:

Seed 3000 cells/well in 96-well plates.
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Treat with Mifanertinib/Rociletinib (0.1 nM to 10 µM).

Critical Control: For IGF1R assessment, use cells dependent on IGF1R signaling.

Rociletinib should kill these; Mifanertinib should not.

Assess viability via ATP luminescence (CellTiter-Glo).

Clinical Implications & Conclusion
The divergence in kinase selectivity has profound clinical consequences:

Efficacy: Both drugs effectively shrink T790M+ tumors. Mifanertinib's additional HER2

activity (pIC50 7.9) suggests potential utility in EGFR/HER2 co-altered tumors or HER2-

driven NSCLC, a feature Rociletinib lacks.

Safety (The Dealbreaker):

Rociletinib: The IGF1R/IR inhibition leads to hyperglycemia, requiring insulin monitoring

and metformin co-administration. This toxicity, combined with QTc issues, led to its

discontinuation.

Mifanertinib: By utilizing a scaffold that avoids the IGF1R pocket and does not generate

active metabolites like M502, Mifanertinib maintains the "clean" safety profile expected of

3rd generation inhibitors (diarrhea and rash are present but manageable).

Conclusion for Drug Developers: Mifanertinib represents a successful optimization of the 3rd-

generation covalent scaffold. It retains the T790M potency of Rociletinib while engineering out

the metabolic liabilities and off-target kinase interactions that caused Rociletinib's failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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